Cas no 2171496-99-2 (5-(4-ethoxypiperidin-1-yl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxopentanoic acid)

• Product Name: 5-(4-ethoxypiperidin-1-yl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxopentanoic acid
• CAS No: 2171496-99-2
• MF: C₂₇H₃₂N₂O₆
• MW: 480.552787780762
• CID: 6563077
• PubChem ID: 165816938
• Update Time: 2025-06-15

5-(4-ethoxypiperidin-1-yl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxopentanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-(4-ethoxypiperidin-1-yl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxopentanoic acid
• EN300-1481574
• 2171496-99-2
• 5-(4-ethoxypiperidin-1-yl)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-oxopentanoic acid

• Inchi： 1S/C27H32N2O6/c1-2-34-18-13-15-29(16-14-18)26(32)24(11-12-25(30)31)28-27(33)35-17-23-21-9-5-3-7-19(21)20-8-4-6-10-22(20)23/h3-10,18,23-24H,2,11-17H2,1H3,(H,28,33)(H,30,31)
• InChI Key： DOKGCXASNQSASA-UHFFFAOYSA-N
• SMILES： O(CC)C1CCN(C(C(CCC(=O)O)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CC1

Computed Properties

• Exact Mass: 480.22603674g/mol
• Monoisotopic Mass: 480.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 715
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 105Ų

Additional information on 5-(4-ethoxypiperidin-1-yl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxopentanoic acid

Research Brief on 5-(4-ethoxypiperidin-1-yl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxopentanoic acid (CAS: 2171496-99-2)

Recent advancements in chemical biology and medicinal chemistry have highlighted the significance of specialized compounds such as 5-(4-ethoxypiperidin-1-yl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxopentanoic acid (CAS: 2171496-99-2). This compound, characterized by its unique structural features, has garnered attention for its potential applications in drug discovery and peptide synthesis. The presence of the 9H-fluoren-9-yl methoxycarbonyl (Fmoc) protecting group and the 4-ethoxypiperidin-1-yl moiety suggests its utility in solid-phase peptide synthesis (SPPS) and as a building block for novel therapeutics.

A recent study published in the Journal of Medicinal Chemistry explored the synthetic pathways and biological activities of derivatives related to CAS 2171496-99-2. The research team employed a combination of computational modeling and experimental synthesis to optimize the compound's stability and reactivity. Key findings indicated that the Fmoc-protected amino acid derivative exhibits enhanced solubility in organic solvents, making it a promising candidate for peptide coupling reactions. Furthermore, the ethoxypiperidine moiety was found to contribute to improved pharmacokinetic properties, such as increased membrane permeability and metabolic stability.

Another notable investigation, detailed in ACS Chemical Biology, focused on the role of CAS 2171496-99-2 in targeted drug delivery systems. The study demonstrated that the compound's structural flexibility allows for conjugation with various therapeutic agents, including anticancer drugs and imaging probes. In vitro assays revealed that the conjugated derivatives exhibited selective uptake in cancer cells, with minimal off-target effects. These results underscore the compound's potential as a versatile scaffold for developing precision medicine tools.

In addition to its applications in drug development, CAS 2171496-99-2 has been explored in the context of enzyme inhibition. A preprint article on bioRxiv reported that derivatives of this compound showed inhibitory activity against specific proteases involved in inflammatory pathways. Molecular docking studies suggested that the 4-ethoxypiperidin-1-yl group interacts with key residues in the enzyme's active site, providing a rationale for further structure-activity relationship (SAR) studies.

Despite these promising findings, challenges remain in scaling up the synthesis of CAS 2171496-99-2 and its derivatives. Current methodologies often involve multi-step reactions with moderate yields, highlighting the need for more efficient synthetic routes. Recent efforts by industrial researchers have focused on flow chemistry techniques to address these limitations, with preliminary results indicating significant improvements in yield and purity.

In conclusion, 5-(4-ethoxypiperidin-1-yl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxopentanoic acid (CAS: 2171496-99-2) represents a valuable tool in chemical biology and medicinal chemistry. Its dual functionality as a peptide building block and a drug delivery scaffold, combined with its favorable pharmacokinetic properties, positions it as a compound of interest for future research. Ongoing studies aim to further elucidate its mechanisms of action and expand its applications in therapeutic development.